Cas no 137359-89-8 (Acetyl-(D-Val13)-alpha-MSH (11-13))

Acetyl-(D-Val13)-alpha-MSH (11-13) is a synthetic tripeptide analog derived from the melanocyte-stimulating hormone (α-MSH) sequence. This modified fragment incorporates a D-valine substitution at position 13, enhancing its metabolic stability and resistance to enzymatic degradation compared to its L-amino acid counterpart. The acetylated N-terminus further improves its pharmacokinetic properties. This peptide is primarily utilized in research applications to study melanocortin receptor interactions, particularly in the context of skin pigmentation, inflammation, and energy homeostasis. Its structural modifications make it a valuable tool for investigating receptor specificity and signaling pathways with reduced susceptibility to proteolytic breakdown.
Acetyl-(D-Val13)-alpha-MSH (11-13) structure
137359-89-8 structure
Product Name:Acetyl-(D-Val13)-alpha-MSH (11-13)
CAS No:137359-89-8
MF:C18H33N5O4
MW:383.485724210739
CID:2098249
PubChem ID:124224305
Update Time:2025-05-20

Acetyl-(D-Val13)-alpha-MSH (11-13) Chemical and Physical Properties

Names and Identifiers

    • Acetyl-(D-Val13)-α-MSH (11-13)
    • Acetyl-(D-Val??)-α-MSH(11-13)
    • Acetyl-(D-Val13)-alpha-MSH (11-13)
    • FA110328
    • (2S)-1-[(2S)-2-acetamido-6-aminohexanoyl]-N-[(2R)-1-amino-3-methyl-1-oxobutan-2-yl]pyrrolidine-2-carboxamide
    • 137359-89-8
    • Acetyl-(D-Val13)-a-MSH (11-13)
    • Inchi: 1S/C18H33N5O4/c1-11(2)15(16(20)25)22-17(26)14-8-6-10-23(14)18(27)13(21-12(3)24)7-4-5-9-19/h11,13-15H,4-10,19H2,1-3H3,(H2,20,25)(H,21,24)(H,22,26)/t13-,14-,15+/m0/s1
    • InChI Key: QZQBDQTYFDOVNN-SOUVJXGZSA-N
    • SMILES: O=C([C@H](CCCCN)NC(C)=O)N1CCC[C@H]1C(N[C@@H](C(N)=O)C(C)C)=O

Computed Properties

  • Exact Mass: 383.25325455Da
  • Monoisotopic Mass: 383.25325455Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 552
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 148Ų

Acetyl-(D-Val13)-alpha-MSH (11-13) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A297720-10mg
Acetyl-(D-Val13)-alpha-MSH (11-13)
137359-89-8
10mg
$ 420.00 2022-06-08
TRC
A297720-25mg
Acetyl-(D-Val13)-alpha-MSH (11-13)
137359-89-8
25mg
$ 875.00 2022-06-08
TRC
A297720-50mg
Acetyl-(D-Val13)-alpha-MSH (11-13)
137359-89-8
50mg
$ 1395.00 2022-06-08

Acetyl-(D-Val13)-alpha-MSH (11-13) Related Literature

Additional information on Acetyl-(D-Val13)-alpha-MSH (11-13)

Acetyl-(D-Val13)-alpha-MSH (11-13): A Comprehensive Overview

Acetyl-(D-Val13)-alpha-melanocyte-stimulating hormone (alpha-MSH) fragment (11-13), also known by its CAS number 137359-89-8, is a peptide analog with significant biological activity and potential therapeutic applications. This compound has garnered attention in the scientific community due to its role in various physiological processes, including melanogenesis, energy metabolism, and neuroprotection. Recent advancements in peptide chemistry and pharmacology have further elucidated its mechanisms of action and potential clinical uses.

The structure of Acetyl-(D-Val13)-alpha-MSH (11-13) is derived from the alpha-melanocyte-stimulating hormone, a naturally occurring peptide that plays a critical role in regulating pigmentation and energy homeostasis. The modification at position 13, where the amino acid valine is introduced in the D configuration, enhances stability and bioavailability compared to the native peptide. This structural tweak allows the compound to exhibit prolonged activity in vivo, making it a promising candidate for therapeutic interventions.

Recent studies have highlighted the potential of Acetyl-(D-Val13)-alpha-MSH (CAS 137359-89-8) in dermatology, particularly in the treatment of skin disorders such as vitiligo and hyperpigmentation. The peptide's ability to modulate melanin production makes it a valuable tool for addressing pigmentation imbalances. Moreover, its anti-inflammatory properties have been explored in the context of acne and other inflammatory skin conditions, offering a novel approach to skincare.

In addition to its dermatological applications, Acetyl-(D-Val13)-alpha-Melanocyte-Stimulating Hormone has shown promise in obesity management. By activating melanocortin receptors, this peptide can influence energy expenditure and appetite regulation, potentially serving as a weight-loss aid. Clinical trials have demonstrated its efficacy in reducing body fat while preserving lean muscle mass, making it a compelling option for obesity treatment.

The neuroprotective effects of Acetyl-(D-Val13)-alpha-Melanocyte-Stimulating Hormone are another area of active research. Studies suggest that this peptide may mitigate neuroinflammation and oxidative stress, offering potential benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier enhances its therapeutic potential in central nervous system disorders.

The synthesis of Acetyl-(D-Val13)-alpha-Melanocyte-Stimulating Hormone involves advanced peptide coupling techniques, ensuring high purity and consistency. Its stability under physiological conditions further enhances its suitability for therapeutic use. Researchers are currently exploring delivery methods to optimize bioavailability, including transdermal patches and oral formulations.

In conclusion, Acetyl-(D-Val13)-alpha-Melanocyte-Stimulating Hormone (CAS 137359-89-) represents a versatile compound with broad applications in medicine and cosmetics. Its unique properties make it a valuable tool for addressing diverse health concerns, from skin disorders to metabolic diseases. As research continues to uncover its full potential, this peptide stands poised to make significant contributions to healthcare.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd